Cas no 1775538-33-4 (2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one
• CAS No: 1775538-33-4
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5265895
• Update Time: 2025-09-18

2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one
• Ethanone, 2-(4-methylphenoxy)-1-[4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-

• Inchi： 1S/C23H25N3O3/c1-17-7-9-20(10-8-17)28-16-22(27)26-13-11-18(12-14-26)15-21-24-23(25-29-21)19-5-3-2-4-6-19/h2-10,18H,11-16H2,1H3
• InChI Key： UXOXOMYKQNWQBK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CC2ON=C(C3=CC=CC=C3)N=2)CC1)COC1=CC=C(C)C=C1

Additional information on 2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one

Comprehensive Analysis of 2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one (CAS No. 1775538-33-4)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one (CAS No. 1775538-33-4) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,4-oxadiazole and piperidine moieties, is being extensively studied for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its structural complexity, which combines a phenyl ring, a methylphenoxy group, and a piperidinyl scaffold, making it a versatile candidate for further exploration.

The compound's CAS No. 1775538-33-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in pharmaceutical research. Recent trends indicate a surge in inquiries about its synthetic routes, biological activity, and mechanism of action. Given the increasing demand for novel small-molecule therapeutics, this compound's potential to modulate specific protein targets has garnered attention. Its oxadiazole core, known for its electron-withdrawing properties, is often associated with enhanced metabolic stability, a critical factor in drug development.

From a structural-activity relationship (SAR) perspective, the presence of the 4-methylphenoxy group and the piperidinyl moiety suggests potential interactions with G-protein-coupled receptors (GPCRs) or kinase enzymes. These targets are central to many therapeutic areas, including oncology, neurodegenerative diseases, and metabolic disorders. Researchers are also investigating whether this compound exhibits blood-brain barrier (BBB) permeability, a key consideration for CNS-targeted drugs.

In the context of AI-driven drug discovery, 2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one has been flagged as a promising candidate for virtual screening and molecular docking studies. Computational models predict favorable binding affinities for certain enzyme inhibitors, aligning with current industry efforts to accelerate hit-to-lead optimization. The compound's logP and polar surface area (PSA) values further support its drug-like properties, making it a subject of ongoing preclinical research.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. Preliminary studies suggest that derivatives of 1,2,4-oxadiazole scaffolds, like this one, may exhibit antimicrobial properties. This aligns with the broader scientific community's focus on discovering new anti-infective agents to combat multidrug-resistant pathogens.

As the pharmaceutical industry shifts toward personalized medicine, the versatility of CAS No. 1775538-33-4 makes it a compelling subject for structure-based drug design. Its modular architecture allows for strategic modifications to enhance selectivity and potency. Moreover, its compatibility with green chemistry principles is being evaluated, reflecting the growing emphasis on sustainable synthesis methods in modern laboratories.

In summary, 2-(4-methylphenoxy)-1-{4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}ethan-1-one represents a multifaceted compound with broad applicability in drug discovery. Its unique chemical features and alignment with contemporary research trends position it as a molecule worth monitoring in the coming years. Future studies will likely explore its in vivo efficacy, toxicological profile, and potential as a lead compound for next-generation therapeutics.